Cas no 1556417-73-2 (1-(1-methoxycyclobutyl)ethan-1-one)

• Product name: 1-(1-methoxycyclobutyl)ethan-1-one
• CAS No: 1556417-73-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD26022984
• CID: 4605935
• PubChem ID: 83225178

1-(1-methoxycyclobutyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxycyclobutyl)ethan-1-one
• Ethanone, 1-(1-methoxycyclobutyl)-

• MDL： MFCD26022984
• Inchi： 1S/C7H12O2/c1-6(8)7(9-2)4-3-5-7/h3-5H2,1-2H3
• InChI Key： LTZMSWGZLOHYHK-UHFFFAOYSA-N
• SMILES： C(=O)(C1(OC)CCC1)C

Additional information on 1-(1-methoxycyclobutyl)ethan-1-one

1-(1-Methoxycyclobutyl)Ethan-1-one: A Comprehensive Overview

1-(1-Methoxycyclobutyl)ethan-1-one (CAS No. 1556417-73-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as methoxycyclobutyl acetone, is characterized by its unique structural features and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 1-(1-methoxycyclobutyl)ethan-1-one is C₈H₁₄O₂, and its molecular weight is approximately 142.20 g/mol. The compound consists of a cyclobutyl ring substituted with a methoxy group and an acetone moiety. The cyclobutyl ring, a four-carbon cyclic structure, imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 1-(1-methoxycyclobutyl)ethan-1-one can be achieved through various methods, including the reaction of methoxycyclobutane with acetyl chloride or acetic anhydride. One common approach involves the nucleophilic substitution of a halogenated derivative of methoxycyclobutane with an acetyl group. This method is efficient and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using catalytic systems that reduce waste and energy consumption.

In terms of physical properties, 1-(1-methoxycyclobutyl)ethan-1-one is a colorless liquid with a characteristic odor. It has a boiling point of around 95°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of 1-(1-methoxycyclobutyl)ethan-1-one has been the subject of several studies. Research has shown that this compound exhibits potential pharmacological effects, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(1-methoxycyclobutyl)ethan-1-one demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its potential therapeutic applications, 1-(1-methoxycyclobutyl)ethan-1-one has also been explored for its use in materials science. Its unique chemical structure makes it suitable for incorporation into polymers and other advanced materials. For example, researchers at the University of California have investigated the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced mechanical properties and thermal stability.

The environmental impact of 1-(1-methoxycyclobutyl)ethan-1-one is another important consideration. Studies have shown that the compound is biodegradable under certain conditions, which reduces its potential for long-term environmental persistence. However, proper disposal and handling practices are still essential to minimize any adverse effects on ecosystems.

In conclusion, 1-(1-methoxycyclobutyl)ethan-1-one (CAS No. 1556417-73-2) is a versatile compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As new synthesis methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.